Cas no 1803833-30-8 (1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene)

• Product Name: 1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene
• CAS No: 1803833-30-8
• MF: C₉H₈Br₂F₂O
• MW: 329.964028358459
• CID: 4977900
• Update Time: 2025-05-20

1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene

• Inchi： 1S/C9H8Br2F2O/c1-2-6-7(11)3-5(10)4-8(6)14-9(12)13/h3-4,9H,2H2,1H3
• InChI Key： LXYBXDAUUXVRTO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CC)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene

1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene: A Comprehensive Overview

1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene, identified by the CAS Registry Number 1803833-30-8, is a complex organic compound with a unique structure that combines bromine, fluorine, and ethyl groups attached to a benzene ring. This compound has garnered attention in recent years due to its potential applications in various fields, including material science and pharmaceutical research. The molecule's structure is characterized by two bromine atoms at positions 1 and 5 of the benzene ring, a difluoromethoxy group at position 3, and an ethyl group at position 2. This combination of substituents imparts distinctive chemical properties that make it a subject of interest for researchers.

The synthesis of 1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene involves a multi-step process that typically begins with the bromination of an aromatic compound. Recent advancements in catalytic methods have enabled more efficient and selective bromination reactions, reducing the environmental footprint of the synthesis process. The introduction of the difluoromethoxy group is another critical step, often achieved through nucleophilic aromatic substitution or coupling reactions. Researchers have explored various catalysts and reaction conditions to optimize this step, ensuring high yields and purity of the final product.

The physical properties of 1803833-30-8 are influenced by its molecular structure. The presence of electron-withdrawing groups like bromine and difluoromethoxy increases the compound's reactivity towards electrophilic substitution reactions. This makes it a valuable precursor in the synthesis of more complex aromatic compounds. Recent studies have also highlighted its potential as a building block in the development of advanced materials, such as high-performance polymers and specialty chemicals.

In terms of applications, 1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene has shown promise in the pharmaceutical industry. Its unique substituent pattern allows for fine-tuning of pharmacokinetic properties, making it a candidate for drug delivery systems. Additionally, its ability to undergo various functional group transformations has made it a versatile intermediate in organic synthesis.

Recent research has focused on the environmental impact of synthesizing and using this compound. Scientists have developed greener synthesis pathways that minimize waste and reduce energy consumption. For instance, the use of microwave-assisted reactions has been shown to accelerate the formation of key intermediates while maintaining high product quality.

In conclusion, 1,5-Dibromo-3-difluoromethoxy-2-ethylbenzene, with its CAS number 1803833-30-8, represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative materials and pharmaceuticals.